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Compound of Interest

Compound Name: N-Ethylacetanilide

Cat. No.: B1213863

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of N-
Ethylacetanilide, including detailed experimental protocols for their determination. The
information is presented to support research and development activities where this compound
is of interest.

Physicochemical Data of N-Ethylacetanilide

N-Ethylacetanilide is a chemical compound with the molecular formula C10H13NO.[1][2] It is
also known by other names such as Acetethylanilide and N-Ethyl-N-phenylacetamide.[1][2] The
following table summarizes its key quantitative physicochemical properties.
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Property Value

Melting Point 55°C[3]

Boiling Point 245.4°C (at 760 mmHQ)[3]
Molecular Formula C10H13NOJ1]

Molecular Weight 163.2163 g/mol [1]
Density 1.035 g/cm3[3]

Flash Point 101.4°C[3]

Vapor Pressure 0.0288 mmHg (at 25°C)[3]

Experimental Protocols

The determination of accurate melting and boiling points is crucial for the identification and
purity assessment of chemical compounds. The following sections detail standardized
laboratory procedures for these measurements.

Melting Point Determination Protocol (Capillary Method)

The capillary method is a common and reliable technique for determining the melting point of a
solid organic compound.[4] A pure crystalline solid typically exhibits a sharp melting point range
of 0.5-1.0°C.[5]

Apparatus and Materials:

e Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Glass capillary tubes (one end sealed)

Thermometer

N-Ethylacetanilide sample (dry and powdered)

Spatula

Watch glass
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Procedure:

o Sample Preparation: Ensure the N-Ethylacetanilide sample is completely dry, as moisture
can depress the melting point.[6] Place a small amount of the compound on a clean, dry
watch glass and crush it into a fine powder.

o Loading the Capillary Tube: Invert a capillary tube and press the open end into the powdered
sample.[6] Tap the sealed end of the tube gently on a hard surface to pack the solid into the
bottom.[6] The packed sample height should be approximately 2-3 mm.[6][7]

o Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting point
apparatus.[6]

o Heating and Observation: Heat the apparatus rapidly to a temperature about 15-20°C below
the expected melting point of 55°C. Then, adjust the heating rate to a slow increase of about
1-2°C per minute to ensure thermal equilibrium.[5][6]

o Data Recording: Observe the sample through the magnifying lens. Record the temperature
at which the first drop of liquid appears (the beginning of melting). Continue observing and
record the temperature at which the last solid crystal melts completely.[5] This range is the
melting point of the sample.

o Cooling and Repetition: Allow the apparatus to cool. For accuracy, a second determination
should be performed using a fresh sample and a new capillary tube.[7]
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Sample Preparation

Dry the N-Ethylacetanilide sample

l

Crush sample to a fine powder

l

Pack into a capillary tube (2-3 mm height)

Measuiement

Place capillary in melting point apparatus

l

Heat rapidly to ~40°C

l

Heat slowly (1-2°C/min)

l

Observe sample

l Data Recording

Record T1: First liquid drop appears Record T2: All solid has melted
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Caption: Workflow for Melting Point Determination.
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Boiling Point Determination Protocol (Thiele Tube
Method)

The Thiele tube method is a convenient technique for determining the boiling point of a liquid

using a small sample size.[8] The boiling point is the temperature at which the vapor pressure

of the liquid equals the external atmospheric pressure.[9][10]

Apparatus and Materials:

Thiele tube

Small test tube (e.g., Durham tube)
Capillary tube (sealed at one end)
Thermometer

Rubber band or thread

Heating source (e.g., Bunsen burner)
Mineral oil or other high-boiling liquid

N-Ethylacetanilide sample (liquid form; if solid, it must be melted first)

Procedure:

Sample Preparation: Fill the small test tube to about half-full with the liquid N-
Ethylacetanilide sample.[8]

Capillary Insertion: Place a capillary tube (sealed end up) into the test tube containing the
sample.[8]

Apparatus Assembly: Attach the test tube to a thermometer using a rubber band, ensuring
the bottom of the test tube is level with the thermometer bulb.[8]

Heating: Clamp the Thiele tube and insert the thermometer assembly, ensuring the sample is
immersed in the mineral oil bath.[8] Gently heat the side arm of the Thiele tube.[10] The
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design of the tube will circulate the oil to ensure uniform heating.[10]

Observation: As the temperature rises, air trapped in the capillary tube will bubble out.
Continue heating until a rapid and continuous stream of bubbles emerges from the open end
of the capillary tube.[8][10] This indicates that the vapor pressure of the sample has
exceeded the external pressure.

Data Recording: Remove the heat source and allow the apparatus to cool slowly. Observe
the sample closely. The temperature at which the bubbling stops and the liquid just begins to
be drawn back into the capillary tube is the boiling point of the sample.[8][10] Record this
temperature.

Pressure Correction: For high accuracy, the observed boiling point can be corrected to
standard atmospheric pressure (760 mmHg) if the laboratory pressure is different.
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Apparatus Setup

Fill small test tube with liquid sample

:

Insert inverted capillary tube

:

Attach tube to thermometer

:

Place assembly in Thiele tube with oil

Heating & $bservation

Gently heat the Thiele tube side arm

:

Observe for a rapid stream of bubbles

:

Remove heat source

:

Watch for liquid to enter capillary
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Record temperature when liquid enters capillary

This temperature is the boiling point
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Caption: Workflow for Boiling Point Determination.
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Logical Relationship: Synthesis Pathway

Understanding the synthesis of a compound provides context for its properties and potential
impurities. N-Ethylacetanilide can be synthesized via the N-acetylation of N-ethylaniline. This
reaction is a type of nucleophilic acyl substitution.

Acetic Anhydride

N-Ethylaniline (or Acetyl Chloride)

Acetic Acid

N-Ethylacetanilide ga (or HCI)

Click to download full resolution via product page

Caption: Synthesis of N-Ethylacetanilide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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